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CAS No.: 877-43-0
Cat. No.: S578971

Compound Focus: 2,6-Dimethylquinoline

Get Quote

Chemical Identity & Key Properties

The table below summarizes the fundamental identifying information and a key physical property for 2,6-

Dimethylquinoline.

Property

Description

Chemical Name

CAS Registry
Number

Molecular Formula

Molecular Weight

Vapor Pressure

2,6-Dimethylquinoline [1]

877-43-0 [1] [2]

Ci1H11N [1] [2]

157.21 g/mol [1]

logio(P) =A- (B /(T + C)) where A=4.03965, B=1735.613, C=-108.278 (T:
461.61 to 539.44 K) [2]

Sources for Safety Data Sheets

Although a full SDS was not directly available, the following suppliers are listed as having SDS documents

for 2,6-Dimethylquinoline (CAS 877-43-0) [1]. You can visit their websites to obtain the official
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documents.

Supplier Name

SDS Link

Alfa-Aesar

Sigma-Aldrich

TCI

View / download SDS

View / download SDS

View / download SDS

Research Context & Experimental Data

For a technical guide, it is crucial to understand the variability in the foundational in vivo toxicity data. An

analysis of historical rat acute oral toxicity (LDso) studies reveals significant inherent variability [3].

e Hazard Categorization Variability: When the same chemical was tested in multiple independent
studies, they resulted in the same hazard categorization only about 60% of the time on average

3].

e Margin of Uncertainty: Due to this biological and methodological variability, a quantitative margin of
uncertainty of £0.24 logio (mg/kg) is associated with discrete rat acute oral LDso values. This means

a reported LDso of 100 mg/kg could reasonably range from ~57 to 174 mg/kg [3].

This workflow outlines the process of compiling and analyzing this data:
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How to Proceed

e Obtain Official SDSs: Download the SDS documents from the supplier links above. These are the
most direct sources of safety, handling, and regulatory information.

¢ Consult Chemical Databases: For additional toxicological and eco-toxicological data, you can
search the ECHA website [4] and other regulatory databases mentioned in the research [3].

e Contextualize Findings: When reviewing or generating new toxicity data, use the provided margin of
uncertainty to realistically assess the results.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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